Cas no 1396746-53-4 (3-(diphenylmethyl)-1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea)

• Product Name: 3-(diphenylmethyl)-1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea
• CAS No: 1396746-53-4
• MF: C₂₅H₂₈N₂O₃
• MW: 404.501426696777
• CID: 5776743
• PubChem ID: 71782109
• Update Time: 2025-06-13

3-(diphenylmethyl)-1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-benzhydryl-3-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea
• 3-(diphenylmethyl)-1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea
• F5857-4169
• VU0525343-1
• AKOS024524235
• 1396746-53-4
• 1-benzhydryl-3-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)urea

• Inchi： 1S/C25H28N2O3/c1-25(29,17-19-13-15-22(30-2)16-14-19)18-26-24(28)27-23(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-16,23,29H,17-18H2,1-2H3,(H2,26,27,28)
• InChI Key： SMRBSALFSWJSTH-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 404.20999276g/mol
• Monoisotopic Mass: 404.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-(diphenylmethyl)-1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea

Introduction to 3-(diphenylmethyl)-1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea (CAS No. 1396746-53-4)

3-(diphenylmethyl)-1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With a CAS number of 1396746-53-4, this compound represents a fascinating example of how structural modifications can influence pharmacological outcomes. The molecule features a complex urea backbone, integrated with aromatic and aliphatic substituents, which together contribute to its distinctive chemical profile.

The compound's structure is characterized by a diphenylmethyl group attached to a urea moiety, which is further substituted with a 2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl side chain. This arrangement creates a multifaceted scaffold that may interact with biological targets in diverse ways. The presence of both hydroxyl and methoxy functional groups enhances the compound's potential for hydrogen bonding and lipophilicity, making it an intriguing candidate for drug discovery.

In recent years, there has been growing interest in developing novel urea-based compounds as pharmacological agents. Urea derivatives are known for their versatility in modulating biological pathways, often serving as key intermediates in the synthesis of bioactive molecules. The specific configuration of 3-(diphenylmethyl)-1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea suggests that it may exhibit properties such as receptor binding affinity, enzyme inhibition, or anti-inflammatory effects. These possibilities have prompted researchers to explore its potential applications in medicinal chemistry.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, the diphenylmethyl group resembles structures found in certain kinase inhibitors, while the hydroxy and methoxy substituents are commonly observed in compounds with demonstrated therapeutic effects. This convergence of structural motifs makes 3-(diphenylmethyl)-1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or enzymatic resolutions, may be employed to construct the complex framework efficiently. The optimization of these synthetic routes is crucial for scalability and cost-effectiveness, especially if the compound moves into preclinical or clinical development phases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-(diphenylmethyl)-1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies can simulate interactions between this compound and target proteins, providing insights into its potential mechanism of action. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the identification of promising candidates.

In addition to its pharmacological potential, this compound may also find applications in chemical biology research. Its unique structure could serve as a tool compound for studying protein-protein interactions or for developing probes that selectively label specific biomolecules. The ability to modify different parts of the molecule allows researchers to fine-tune its properties for tailored applications in biochemical assays.

The long-term prospects for 3-(diphenylmethyl)-1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea hinge on continued research into its biological effects. Preclinical studies would be necessary to evaluate its safety profile and efficacy in vitro and in vivo. If these initial assessments are positive, further development could lead to clinical trials aimed at validating its therapeutic potential for specific indications.

The role of 1396746-53-4 as a unique identifier underscores the importance of standardized nomenclature in chemical research. Accurate CAS numbers ensure that scientists worldwide can reliably reference and obtain this compound for their studies. As research progresses, additional CAS numbers may be assigned to derivatives or analogs of this molecule, further expanding its scientific relevance.

The broader context of urea-based drug discovery highlights how structural diversity can drive innovation in medicine. By exploring compounds like 3-(diphenylmethyl)-1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea, researchers continue to push the boundaries of what is possible in developing new treatments for human diseases. The interplay between chemistry and biology remains a fertile ground for groundbreaking discoveries.